Estetrol 17-Acetate
Estetrol 17-Acetate
Brand Name:
Vulcanchem
CAS No.:
690996-23-7
VCID:
VC0118785
InChI:
InChI=1S/C20H26O5/c1-10(21)25-19-18(24)17(23)16-15-5-3-11-9-12(22)4-6-13(11)14(15)7-8-20(16,19)2/h4,6,9,14-19,22-24H,3,5,7-8H2,1-2H3/t14-,15-,16-,17-,18-,19-,20+/m1/s1
SMILES:
CC(=O)OC1C(C(C2C1(CCC3C2CCC4=C3C=CC(=C4)O)C)O)O
Molecular Formula:
C20H26O5
Molecular Weight:
346.423
Estetrol 17-Acetate
CAS No.: 690996-23-7
Cat. No.: VC0118785
Molecular Formula: C20H26O5
Molecular Weight: 346.423
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 690996-23-7 |
|---|---|
| Molecular Formula | C20H26O5 |
| Molecular Weight | 346.423 |
| IUPAC Name | [(8R,9S,13S,14S,15R,16R,17S)-3,15,16-trihydroxy-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl] acetate |
| Standard InChI | InChI=1S/C20H26O5/c1-10(21)25-19-18(24)17(23)16-15-5-3-11-9-12(22)4-6-13(11)14(15)7-8-20(16,19)2/h4,6,9,14-19,22-24H,3,5,7-8H2,1-2H3/t14-,15-,16-,17-,18-,19-,20+/m1/s1 |
| Standard InChI Key | VHOMSUGRAWOOOF-BVMALAMASA-N |
| SMILES | CC(=O)OC1C(C(C2C1(CCC3C2CCC4=C3C=CC(=C4)O)C)O)O |
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